Cas no 2172538-13-3 (5-(cyclopropylmethyl)-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 5-(cyclopropylmethyl)-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172538-13-3
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 5569275
• PubChem ID: 165594201
• Update Time: 2025-05-19

5-(cyclopropylmethyl)-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1594879
• 5-(cyclopropylmethyl)-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde
• 2172538-13-3

• Inchi： 1S/C12H19N3O2/c1-2-17-7-3-6-15-12(8-10-4-5-10)11(9-16)13-14-15/h9-10H,2-8H2,1H3
• InChI Key： ZWTLEZVCUAFDQM-UHFFFAOYSA-N
• SMILES： O(CC)CCCN1C(=C(C=O)N=N1)CC1CC1

Computed Properties

• Exact Mass: 237.147726857g/mol
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 57Ų

Additional information on 5-(cyclopropylmethyl)-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde

Introduction to 5-(cyclopropylmethyl)-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172538-13-3)

5-(cyclopropylmethyl)-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2172538-13-3, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its cyclopropylmethyl and 3-ethoxypropyl substituents, contribute to its distinct chemical properties and make it a subject of intense study in synthetic chemistry and drug discovery.

The 1H-1,2,3-triazole core of this compound is particularly noteworthy due to its presence in numerous bioactive molecules. Triazoles have been extensively explored for their antimicrobial, antiviral, and anti-inflammatory properties. The aldehyde functionality at the 4-position (4-carbaldehyde) further enhances the reactivity of the molecule, making it a valuable intermediate in the synthesis of more complex pharmacophores. This combination of structural elements positions 5-(cyclopropylmethyl)-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde as a promising candidate for further development in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that the cyclopropylmethyl group can influence the binding affinity of a molecule to its target receptor, potentially enhancing its efficacy. Similarly, the 3-ethoxypropyl substituent may contribute to metabolic stability and bioavailability. These insights are derived from cutting-edge techniques such as quantum mechanical calculations and molecular dynamics simulations, which are integral to modern drug design processes.

In the realm of medicinal chemistry, the synthesis of novel heterocyclic compounds remains a cornerstone of innovation. The preparation of 5-(cyclopropylmethyl)-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde involves multi-step organic reactions that require precise control over reaction conditions. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been employed to construct the triazole ring efficiently. The introduction of the cyclopropylmethyl and 3-ethoxypropyl groups further demands expertise in stereochemistry and regioselectivity to ensure high yields and purity.

The biological evaluation of this compound has revealed intriguing possibilities for therapeutic applications. Preclinical studies have indicated that derivatives of triazole-containing molecules exhibit potent activity against various pathogens. The aldehyde group serves as a versatile handle for further functionalization, allowing chemists to explore modifications that could enhance pharmacological properties such as solubility and selectivity. These findings underscore the importance of structural diversity in drug discovery and highlight the potential of 5-(cyclopropylmethyl)-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde as a scaffold for future drug development.

The role of computational tools in rationalizing experimental observations cannot be overstated. High-throughput virtual screening (HTVS) has been utilized to identify promising candidates like this one from large libraries of compounds. By leveraging machine learning algorithms and large datasets, researchers can predict binding affinities and optimize molecular structures before conducting costly wet-lab experiments. This approach not only accelerates the drug discovery process but also reduces the environmental impact associated with traditional trial-and-error methods.

As our understanding of disease mechanisms evolves, so does our capacity to design targeted therapies. The triazole core is well-positioned to interact with biological targets involved in cancer progression, inflammation, and neurodegenerative disorders. The unique combination of substituents in 5-(cyclopropylmethyl)-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde suggests potential applications in multiple therapeutic areas. For instance, modifications to the cyclopropylmethyl group could improve interactions with enzyme active sites or receptor binding pockets.

The synthesis and characterization of this compound also contribute to broader advancements in synthetic methodology. New catalytic systems and green chemistry principles are being integrated into organic synthesis workflows to improve efficiency and sustainability. The preparation of complex molecules like this one often requires innovative strategies to overcome synthetic challenges while maintaining high enantioselectivity or diastereoselectivity when necessary.

In conclusion,5-(cyclopropylmethyl)-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172538-13-3) represents a significant advancement in pharmaceutical chemistry with potential implications for multiple therapeutic domains. Its unique structural features make it an attractive candidate for further exploration in drug discovery efforts worldwide.